4-benzyl-1-(2-methyl-3-nitrobenzoyl)piperidine

• IUPAC Name: (4-benzylpiperidin-1-yl)-(2-methyl-3-nitrophenyl)methanone
• InChI: InChI=1S/C20H22N2O3/c1-15-18(8-5-9-19(15)22(24)25)20(23)21-12-10-17(11-13-21)14-16-6-3-2-4-7-16/h2-9,17H,10-14H2,1H3
• InChI Key: KLOQALMKTPJJIZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1[N+](=O)[O-])C(=O)N2CCC(CC2)CC3=CC=CC=C3
• Molecular Formula: C20H22N2O3
• Molecular Weight: 338.4 g/mol

Description

Synthesis Analysis

The synthesis of compounds structurally related to "4-benzyl-1-(2-methyl-3-nitrobenzoyl)piperidine" often involves nucleophilic substitution reactions, condensation processes, or cyclization steps. For example, the synthesis of related benzimidazole compounds has been achieved through reactions involving amino groups and carboxylic acids or their derivatives, suggesting potential pathways for the synthesis of our target compound (Sparke et al., 2010). Similarly, piperidine-mediated reactions have been employed to create benzofuranones, indicating the versatility of piperidine derivatives in synthesis (Verma et al., 2015).

Molecular Structure Analysis

Structural studies of related compounds reveal the impact of substituents on the molecular conformation and electronic distribution. For instance, the presence of nitro groups and their positioning can significantly affect the electron density and molecular polarity, as seen in various nitro-substituted compounds (Saha, 2002). The piperidine ring, a common structural feature in related molecules, often adopts a chair conformation, which could influence the overall geometry and reactivity of the target compound (Prasad et al., 2018).

Chemical Reactions and Properties

Compounds with a benzyl-piperidine moiety participate in various chemical reactions, including nucleophilic substitutions and addition reactions. The presence of a nitro group can further influence reactivity, as it tends to withdraw electrons from the aromatic ring, potentially activating it towards nucleophilic aromatic substitution (NAS) reactions. Studies on similar compounds highlight the role of nitro and benzyl groups in determining the reaction pathways and products (Ashimori et al., 1991).

Scientific Research Applications

Synthesis and Reactivity

4-Benzyl-1-(2-methyl-3-nitrobenzoyl)piperidine is involved in various synthetic and mechanistic studies. For instance, the effect of the o-methyl group on reaction rates and mechanisms was studied through the aminolysis of substituted phenyl 2-methylbenzoates with alicyclic secondary amines. This research highlighted the importance of electronic effects and steric hindrance introduced by substituents on the benzoyl moiety, significantly influencing reaction rates and mechanisms without altering the reaction pathway. The presence of an o-methyl group was found to retard the reaction rate through electronic effects, emphasizing the role of ground-state stabilization through resonance interaction (Um et al., 2005).

Structural Studies

Structural analysis of compounds related to this compound has been conducted to understand the hydrogen bonding and molecular assembly mechanisms. For example, the anhydrous 1:1 proton-transfer compounds of isonipecotamide with nitro-substituted benzoic acids demonstrated diverse hydrogen-bonded structures. These studies revealed the versatility of the isonipecotamide cation in molecular assembly, showing the impact of cyclic R(2)(2)(8) amide-amide hydrogen-bonding homodimer motifs and highlighting the structural utility of nitro-substituted benzoic acids (Smith & Wermuth, 2010).

Medicinal Chemistry

In medicinal chemistry, derivatives of this compound have been explored for their potential as prokinetic agents. A study focused on the synthesis and biological evaluation of Cinitapride-related benzimidazole derivatives, aiming to improve gastrointestinal motility and treat ulcerative conditions. This research underscores the continuous search for more effective and safer therapeutic agents within the realm of gastrointestinal pharmacology (Srinivasulu et al., 2005).

Materials Science

In materials science, studies involving this compound-related compounds have focused on the development of high-refractive-index polymers. For example, aromatic polyimides derived from thiophenyl-substituted benzidines, showcasing high refractive indices and small birefringence, were synthesized. These materials exhibit good thermomechanical stability and transparency, making them suitable for advanced optical applications (Tapaswi et al., 2015).